Cas no 13723-48-3 (5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine)
13723-48-3 structure
Product Name:5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine
CAS No:13723-48-3
MF:C11H16ClN3O2S
MW:289.781640052795
CID:2114971
Update Time:2023-08-04
5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine Chemical and Physical Properties
Names and Identifiers
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- 5-chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine
- 5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine
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- Inchi: 1S/C11H16ClN3O2S/c1-14-4-6-15(7-5-14)18(16,17)11-3-2-9(12)8-10(11)13/h2-3,8H,4-7,13H2,1H3
- InChI Key: WQYGGQRZILYUTN-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=C(C=1)N)S(N1CCN(C)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 376
- Topological Polar Surface Area: 75
5-Chloro-2-[(4-methyl-1-piperazinyl)sulfonyl]Benzenamine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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